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In the landscape of modern analytical chemistry, particularly within the realms of metabolomics

and pharmaceutical research, the demand for precise and accurate quantification of molecules
Is paramount. Mass spectrometry, coupled with chromatographic separation techniques such
as gas chromatography (GC-MS) and liquid chromatography (LC-MS), has become an
indispensable tool for these applications. However, the complexity of biological matrices and
the inherent variability of analytical instrumentation can introduce significant challenges to
achieving reliable results. To address these challenges, the use of stable isotope-labeled
internal standards has been widely adopted as a gold-standard practice.

This guide provides a comprehensive technical overview of Vaccenic Acid Ethyl-d5 Ester, a
deuterated derivative of the naturally occurring trans-fatty acid, vaccenic acid. We will delve
into its molecular structure, physicochemical properties, and its critical role as an internal
standard in mass spectrometry-based lipidomics. This document is intended to serve as a
valuable resource for researchers, scientists, and drug development professionals who seek to
employ this and similar reagents to enhance the accuracy and reliability of their quantitative
analytical workflows.
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Unveiling the Molecular Architecture: Structure and
Physicochemical Properties

Vaccenic Acid Ethyl-d5 Ester is a synthetic, isotopically labeled analog of the naturally
occurring vaccenic acid ethyl ester. The introduction of five deuterium atoms onto the ethyl
group provides a distinct mass shift, enabling its differentiation from the endogenous, non-
labeled counterpart during mass spectrometric analysis.

Molecular Structure

The definitive structure of Vaccenic Acid Ethyl-d5 Ester is characterized by an eighteen-
carbon monounsaturated fatty acid chain with a trans double bond at the eleventh carbon,
esterified with a deuterated ethyl group.

Molecular Formula: C20H33Ds02
Synonyms: (E)-11-Octadecenoic Acid Ethyl Ester-d5, Ethyl Vaccenate-d5.[1][2]

Structure Diagram:
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Sample Preparation

Biological Sample
(e.g., Plasma, Tissue)

:

Spike with
Vaccenic Acid Ethyl-d5 Ester

:

Lipid Extraction

:

Derivatization (optional)

Analysis

GC-MS or LC-MS/MS Analysis

:

Quantification based on
Analyte/Internal Standard Ratio

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. BioOrganics [bioorganics.biz]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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